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CAS No.: 10538-20-2

Cat. No.: B077898

Get Quote

Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Objective: To objectively evaluate the structural integrity and functional performance of Sodium
Hydrogen Sulphonatopalmitate (SHSP) against industry-standard surfactants using self-

validating spectroscopic and tensiometric methodologies.

Executive Summary
Sodium Hydrogen Sulphonatopalmitate (SHSP, CAS: 10538-20-2) is an advanced, dual-

functional alpha-sulfonated fatty acid derivative. Unlike traditional mono-anionic surfactants,

SHSP possesses both a protonated carboxylic acid group (-COOH) and a neutralized sodium

sulfonate group (-SO₃Na)[1]. This unique dianionic-headed precursor exhibits exceptional pH-

responsiveness, ultra-mildness, and superior hard-water tolerance, making it a highly valuable

excipient in targeted drug delivery systems and specialized dermatological formulations.

This guide provides a rigorous comparative analysis of SHSP against Sodium Lauryl Sulfate

(SLS) and Methyl Ester Sulfonates (MES), grounded in Fourier Transform Infrared (FTIR)
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spectroscopy and macroscopic performance metrics.

Structural Elucidation via FTIR Spectroscopy
FTIR spectroscopy is the definitive analytical tool for confirming the coexistence of the un-

neutralized carboxylic acid and the sodium sulfonate group in SHSP. The precise vibrational

frequencies of these functional groups dictate the molecule's macroscopic behavior.

Comparative FTIR Peak Assignments
To objectively evaluate SHSP, we must benchmark its spectral fingerprint against SLS (a

standard sulfate) and MES (an esterified sulfonate). The presence of the C=O stretch at ~1710

cm⁻¹ is the critical identifier that distinguishes the free carboxylic acid of SHSP from the

esterified carbonyl of MES (~1740 cm⁻¹)[1],[2].

Functional Group /
Vibration

SHSP (Sodium
Hydrogen
Sulphonatopalmitat
e)

SLS (Sodium
Lauryl Sulfate)

MES (Methyl Ester
Sulfonate)

Carboxylic Acid (C=O

stretch)
~1710 cm⁻¹ (Strong) Absent Absent

Ester (C=O stretch) Absent Absent ~1740 cm⁻¹ (Strong)

Sulfonate

(Asymmetric S=O)
~1230 cm⁻¹ (Strong) ~1250 cm⁻¹ (Sulfate) ~1210 cm⁻¹ (Strong)

Sulfonate (Symmetric

S=O)

~1170 cm⁻¹, 1054

cm⁻¹
~1080 cm⁻¹ (Sulfate) ~1160 cm⁻¹

Alkyl Chain

(Asymmetric C-H)
2925 cm⁻¹ 2920 cm⁻¹ 2925 cm⁻¹

Alkyl Chain

(Symmetric C-H)
2855 cm⁻¹ 2850 cm⁻¹ 2855 cm⁻¹

Data synthesized from established spectral libraries for sulfoalkanoic acids and ester

sulfonates[1],[3].
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Comparative Performance Analysis
The structural features identified via FTIR directly translate to physical performance. The alpha-

positioning of the sulfonate group in SHSP creates significant steric hindrance, which,

combined with the dual-charge capability of the headgroup, prevents the precipitation of

calcium salts—a common failure point for SLS.

Performance Metric SHSP SLS MES

Critical Micelle

Concentration (CMC)
1.5 mM 8.2 mM 2.0 mM

Surface Tension at

CMC (25°C)
32.0 mN/m 35.5 mN/m 30.5 mN/m

Hard Water Tolerance

(CaCO₃)
> 500 ppm (Excellent) < 50 ppm (Poor) ~ 250 ppm (Good)

pH Responsiveness
High (pKa ~4.5 for -

COOH)
None None

Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating

systems. They include built-in causality checks to prevent artifactual data generation.

Protocol A: ATR-FTIR Spectroscopic Analysis
Causality for Choice of Method: The sulfonate headgroup in SHSP is highly hygroscopic.

Traditional KBr pellet pressing exposes the sample to atmospheric moisture and requires

mechanical grinding, which can induce polymorphic transitions. Attenuated Total Reflectance

(ATR) FTIR with a ZnSe crystal allows for the direct, non-destructive measurement of the

desiccated sample.

Step-by-Step Methodology:

Desiccation: Place 50 mg of SHSP powder in a vacuum desiccator over anhydrous P₂O₅ for

24 hours at 25°C.
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Background Calibration: Clean the ZnSe ATR crystal with HPLC-grade isopropyl alcohol.

Run a background scan (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution) to ensure a flat

baseline.

Sample Application: Apply 5 mg of the desiccated SHSP directly onto the crystal. Apply

uniform pressure using the ATR anvil.

Data Acquisition: Acquire the spectrum using 64 co-added scans to maximize the signal-to-

noise ratio.

Self-Validation Check (Critical): Before integrating the C=O (~1710 cm⁻¹) and S=O (~1230

cm⁻¹) peaks, examine the 3400–3200 cm⁻¹ region. If a broad transmittance trough is

observed, the sample has absorbed moisture. The protocol dictates immediate re-

desiccation until this baseline is flat, ensuring the acquired spectra reflect the pure molecular

structure, not a hydrated complex.

Protocol B: Wilhelmy Plate Tensiometry for CMC
Determination
Causality for Choice of Method: SHSP forms rigid, tightly packed monolayers at the air-water

interface due to intermolecular hydrogen bonding between the protonated carboxylic groups.

The Wilhelmy plate method measures static surface tension without disrupting this delicate

monolayer, whereas the Du Noüy ring method pulls the interface, leading to artificially high

surface tension readings.

Step-by-Step Methodology:

System Validation: Measure the surface tension of ultra-pure water (18.2 MΩ·cm). Self-

Validation Check: The system is only validated for use if the water reads exactly 72.0 ± 0.5

mN/m at 25°C. Any deviation indicates organic contamination on the platinum plate,

triggering a mandatory flame-cleaning cycle.

Serial Dilution: Prepare a stock solution of SHSP (10 mM) in ultra-pure water. Create a

dilution series down to 0.1 mM.

Measurement: Lower the flamed platinum plate into each solution. Record the equilibrium

surface tension after 15 minutes to allow for complete monolayer formation.
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Analysis: Plot surface tension versus the logarithm of concentration. The sharp break point in

the curve indicates the CMC.

Sample Desiccation
(Vacuum Oven, 24h)

ATR-FTIR Spectroscopy
(ZnSe Crystal)

 Dry Sample

Wilhelmy Plate
Tensiometry

 Aqueous Solution

Self-Validation:
O-H Band Check

 Spectra Acquisition

Structural & Performance
Correlation

 CMC Determination

 If Broad >3400 cm⁻¹
(Moisture Detected)

 If Baseline Flat

Click to download full resolution via product page

Workflow for the self-validating FTIR and tensiometry characterization of SHSP.

Mechanistic Pathway: Hard Water Tolerance
The superior performance of SHSP in hard water environments (>500 ppm CaCO₃) is a direct

consequence of the functional groups identified in the FTIR analysis.
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Unlike SLS, which relies on a single terminal sulfate group that easily coordinates with Ca²⁺ to

form insoluble precipitates, SHSP utilizes a dual-mechanism defense:

Steric Hindrance: The bulky sulfonate group is located at the alpha-carbon, physically

blocking calcium ions from forming a tight crystalline lattice with the adjacent carboxylic

group.

Electrostatic Shielding: The highly electronegative sulfonate group (-SO₃Na, ~1230 cm⁻¹)

provides strong electrostatic repulsion, maintaining micellar stability even when the

carboxylic acid (-COOH, ~1710 cm⁻¹) undergoes partial interactions with divalent cations.

SHSP Molecule

Carboxylic Group (-COOH)
FTIR: ~1710 cm⁻¹

Sulfonate Group (-SO3Na)
FTIR: ~1170 cm⁻¹

Steric Hindrance
at Alpha Carbon

Calcium Ion (Ca²⁺)
Interaction

 Weak Binding
(Protonated)

 Electrostatic
Shielding  Physical Blockade

High Hard Water Tolerance
(No Precipitation)

 Micelle Stability

Click to download full resolution via product page
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Mechanistic pathway of SHSP hard water tolerance driven by its dual functional groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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